![molecular formula C12H14N2O3 B1476255 2-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)nicotinic acid CAS No. 2097992-22-6](/img/structure/B1476255.png)
2-(tetrahydro-1H-furo[3,4-c]pyrrol-5(3H)-yl)nicotinic acid
Overview
Description
The compound is a derivative of pyrrole, which is a heterocyclic aromatic organic compound . It also contains a furo[3,4-c]pyrrole moiety, which is a fused ring system involving a furan and a pyrrole ring .
Molecular Structure Analysis
The InChI code for a similar compound, tert-butyl tetrahydro-1H-furo[3,4-c]pyrrole-5(3H)-carboxylate, is 1S/C11H19NO3/c1-11(2,3)15-10(13)12-4-8-6-14-7-9(8)5-12/h8-9H,4-7H2,1-3H3 .Chemical Reactions Analysis
The synthesis of similar compounds involves reactions with N-nucleophiles using amorphous carbon-supported sulfonic acid (AC-SO3H) as an effective catalyst in the presence of ethanol as the reaction medium .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Pseudopeptides : Nicotinic acid-based amino acid units with an amidoxime function have been developed, highlighting a potential application in peptide chemistry (Ovdiichuk et al., 2015).
- Formation of Pyrrolo-Furo-Pyridine Carboxylic Acids : The compound has been used in the synthesis of pyrrolo[2′,3′:4,5]furo[3,2-c]pyridine-2-carboxylic acids, demonstrating its versatility in heterocyclic chemistry (Bencková & Krutošíková, 1997).
Pharmaceutical Intermediates
- Key Pharmaceutical Intermediates : The compound serves as a critical intermediate in pharmaceutical synthesis, illustrating its importance in drug development (Wang et al., 2006).
- Tricyclic Framework Synthesis : It's used in synthesizing tetrahydrobenzo[c]furo[3,2-e]-azocines, contributing to the development of complex organic frameworks (Yavari & Seyfi, 2012).
Industrial Applications
- Production of Nicotinic Acid : It’s involved in the industrial production of nicotinic acid, highlighting its significance in large-scale chemical manufacturing (Lisicki et al., 2022).
Novel Compounds and Catalysts
- Formation of Novel Compounds : This chemical is crucial in the formation of new compounds with potential anti-inflammatory and analgesic activities (Sondhi et al., 2007).
- Biocompatible Catalysts : Its derivatives have been explored as biocompatible catalysts for specific chemical reactions, such as selective acetylation of amines (Tamaddon & Azadi, 2017).
properties
IUPAC Name |
2-(1,3,3a,4,6,6a-hexahydrofuro[3,4-c]pyrrol-5-yl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3/c15-12(16)10-2-1-3-13-11(10)14-4-8-6-17-7-9(8)5-14/h1-3,8-9H,4-7H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKKZRFAUZMHYBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2COCC2CN1C3=C(C=CC=N3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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